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Cat. No.: B031775

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tert-butyl mercaptan, systematically named 2-methyl-2-propanethiol, is an organosulfur
compound with the chemical formula (CH3)sCSH.[1][2] It is a colorless, mobile liquid
recognized for its potent and distinct skunk-like odor.[2][3] This characteristic has led to its
primary application as an odorant for natural gas, enabling the detection of leaks.[1][4] Beyond
this well-known use, tert-butyl mercaptan also serves as a key intermediate in the synthesis
of various agrochemicals.[4] This technical guide provides an in-depth examination of two of its
fundamental physicochemical properties: molecular weight and density. The accurate
determination of these properties is crucial for its application in chemical synthesis, quality
control, and safety management.

Physicochemical Data

The molecular weight and density of tert-butyl mercaptan are critical parameters for a variety
of applications, from reaction stoichiometry calculations to the design of storage and handling
procedures. The data presented below has been compiled from various sources to provide a
comprehensive reference.
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Reference Temperature

Property Value °C)
Molecular Weight 90.19 g/mol Not Applicable
90.18870000 g/mol Not Applicable

90.2 g/mol Not Applicable

Density 0.8 g/mL 25

0.79426 glcm? 25

0.79700 to 0.80300 g/cm3 25

0.799 g/cm? Not specified

0.8 (relative to water) Not specified

Note: 1 mL is equivalent to 1 cm3.

Experimental Protocols

The determination of molecular weight and density is fundamental in chemical analysis. The
following sections detail the established experimental methodologies for these properties.

Determination of Molecular Weight

The molecular weight of a compound can be determined through several experimental
techniques. For a volatile substance like tert-butyl mercaptan, methods involving the gas
phase are suitable.

1. Mass Spectrometry:
This is a modern and highly precise method for determining molecular weight.[5]

e Principle: The technique involves ionizing the sample and then separating the resulting ions
based on their mass-to-charge ratio (m/z). The peak corresponding to the molecular ion
provides the molecular weight of the compound.[5]

o Methodology:
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o A small sample of tert-butyl mercaptan is introduced into the mass spectrometer.

o The molecules are bombarded with electrons, causing them to ionize and fragment.
o The resulting positively charged ions are accelerated into a magnetic or electric field.
o The field deflects the ions according to their m/z ratio.

o A detector measures the abundance of ions at each m/z value, generating a mass
spectrum. The peak with the highest m/z value that corresponds to the intact molecule
(molecular ion) gives the molecular weight.

2. Gas Law Methods (e.g., Dumas Method):
For volatile liquids, the ideal gas law can be used to determine the molecular weight.[5]

e Principle: This method relates the pressure, volume, temperature, and number of moles of a
gas through the ideal gas equation (PV = nRT). By measuring these properties for a
vaporized sample of a known mass, the number of moles, and subsequently the molecular
weight, can be calculated.[5]

o Methodology:
o Aflask of known volume is sealed with a stopper containing a small opening and weighed.
o A small amount of tert-butyl mercaptan is placed in the flask.
o The flask is heated in a water bath, causing the liquid to vaporize and drive out the air.

o Once the liquid has completely vaporized and the vapor fills the flask at the temperature of
the bath, the flask is cooled.

o The vapor condenses, and the flask is weighed again. The difference in mass gives the
mass of the vapor.

o The atmospheric pressure, the volume of the flask, and the temperature of the water bath
are recorded.
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o The number of moles (n) is calculated using the ideal gas law, and the molecular weight is
then determined by dividing the mass of the vapor by the calculated number of moles.[5]

Determination of Density

The density of a liquid is a measure of its mass per unit volume. It is a straightforward yet

critical property to determine.
1. Using a Graduated Cylinder and Balance:
This is a basic and common method for determining the density of a liquid.[6][7]

e Principle: The density is calculated by dividing the measured mass of a liquid by its
measured volume.

e Methodology:

o An empty, dry graduated cylinder is placed on an electronic balance, and its mass is
recorded.[7]

o A specific volume of tert-butyl mercaptan is carefully poured into the graduated cylinder.
The volume is read from the bottom of the meniscus.[6]

o The graduated cylinder containing the liquid is then weighed on the same electronic

balance.

o The mass of the liquid is determined by subtracting the mass of the empty graduated

cylinder from the combined mass.[7]

o The density is calculated by dividing the mass of the liquid by the volume measured. For
improved accuracy, the procedure should be repeated multiple times, and the average
density calculated.[6][7]

2. Using a Pycnometer (Density Bottle):

A pycnometer is a specialized flask used for precise density measurements.
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e Principle: A pycnometer has a precisely known volume. By weighing the pycnometer empty,
filled with a reference liquid (like water), and then filled with the sample liquid, the density of
the sample can be determined with high accuracy.

o Methodology:
o The clean, dry pycnometer is weighed.

o ltis then filled with distilled water of a known temperature and weighed again. The mass of
the water is used to calculate the exact volume of the pycnometer at that temperature.

o The pycnometer is emptied, dried, and then filled with tert-butyl mercaptan.
o The filled pycnometer is weighed.

o The mass of the tert-butyl mercaptan is determined by subtracting the mass of the empty

pycnometer.

o The density is calculated by dividing the mass of the tert-butyl mercaptan by the known

volume of the pycnometer.

Experimental Workflow Diagram

The following diagram illustrates the logical steps involved in determining the density of a liquid
such as tert-butyl mercaptan using the graduated cylinder and balance method.
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Preparation

Obtain clean, dry graduated cylinder

:

Place on electronic balance

:

Tare the balance to zero

MeasuLement

Add a known volume (V) of tert-butyl mercaptan

:

Record the volume accurately

:

Weigh the graduated cylinder with the liquid

:

Record the mass (M_total)

Calciation

Determine mass of the liquid (M_liquid = M_total)

:

Calculate density (p = M_liquid / V)

Density of tert-butyl mercaptan

Click to download full resolution via product page

Caption: Workflow for Liquid Density Determination.
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Conclusion

This technical guide has provided a detailed overview of the molecular weight and density of
tert-butyl mercaptan, supported by established experimental protocols for their determination.
The accurate measurement of these fundamental properties is indispensable for the safe
handling, effective utilization, and quality assurance of this important chemical compound in
research, development, and industrial applications. The provided data and methodologies
serve as a valuable resource for professionals working with tert-butyl mercaptan.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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